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Compound of Interest

Compound Name: m-Xylene

Cat. No.: B151644 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of m-Xylene, a common solvent in laboratory settings.

Adherence to these guidelines will help maintain a safe laboratory environment and ensure

compliance with regulatory standards.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with m-Xylene and to take appropriate safety precautions. M-Xylene is a flammable liquid and

vapor that can cause skin, eye, and respiratory irritation.[1][2] It may also be harmful if

swallowed, inhaled, or in contact with skin.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling m-Xylene. This includes:

Chemical safety goggles or a face shield[3]

Chemical-resistant gloves (e.g., Viton or PVA for more than incidental contact; nitrile for

splash contact)[3]

A fully-buttoned laboratory coat[3]
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In situations where vapors or aerosols may be generated, respiratory protection may be

required.

Work should always be conducted in a well-ventilated area, preferably within a certified

laboratory fume hood.[3]

m-Xylene Properties and Hazards
The following table summarizes key quantitative data and hazard information for m-Xylene.

Property Value References

UN Number 1307 [1][2][4]

Hazard Class 3 (Flammable Liquid) [2]

Packing Group
III (Substance presenting low

danger)
[2]

Flash Point 25 - 27 °C (77 - 81 °F) [2]

Explosive Limits
Lower: 1.1% vol, Upper: 7%

vol
[2]

Autoignition Temperature 528 °C (982 °F) [5]

Vapor Density 3.66 (Air = 1) [2][5]

Specific Gravity 0.864 at 20 °C (68 °F) [5]

Water Solubility Insoluble [5]

EPA Waste Number
U239 (for discarded

commercial product)
[6]

D001 (for ignitability

characteristic)
[6]

Step-by-Step Disposal Procedure
The proper disposal of m-Xylene waste must be carried out in accordance with local, state,

and federal regulations.[1][6] The following steps provide a general operational plan for
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laboratory settings.

1. Waste Collection:

Collect all m-Xylene waste, including pure solvent and solutions, in a designated,

compatible, and sealable waste container.[3] Glass or polyethylene containers are

recommended; do not use metal cans.[7]

Ensure the container is airtight to prevent the release of flammable vapors.[3]

Do not mix m-Xylene waste with other chemical waste streams.[1] Halogenated wastes

should be kept separate from non-halogenated organic wastes.[7]

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and "Used m-Xylene."[7] Avoid

ambiguous labels like "Organic Waste."[7]

The label should include the date when waste was first added to the container.[3][7]

List all chemical constituents on the waste label, and note the pH of the waste liquid.[8]

3. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources

of ignition such as heat, sparks, or open flames.[3][6][9]

Store m-Xylene waste in a designated flammable liquid storage cabinet.[6][7]

Ensure the storage area is segregated from incompatible materials, particularly oxidizing

agents and strong acids.[3][6][9]

4. Disposal:

Dispose of the contents and the container through an approved and licensed waste disposal

company.[1]
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Do not dispose of m-Xylene down the drain or in the regular trash.[1][2][4][8][10] This can

lead to environmental contamination and potential explosion hazards.[1]

When the container is full or no longer in use, complete a chemical collection request form

as per your institution's procedures and deliver it to the designated waste accumulation area.

[3]

Spill and Emergency Procedures
In the event of a spill, immediate action is necessary to mitigate risks.

Small Spills: For small spills that can be cleaned up in 10 minutes or less by trained

personnel, absorb the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or diatomaceous earth.[2][6] Place the absorbent material into a covered

and labeled container for disposal.[2]

Large Spills: For large spills, evacuate the area immediately and remove all ignition sources.

[5] Contact your institution's Environmental Health and Safety (EHS) office or emergency

responders.[3]

Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.[2]

Contaminated Materials: Any clothing or absorbent materials contaminated with m-Xylene
should be sealed in a vapor-tight plastic bag for proper disposal.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of m-Xylene in a

laboratory setting.
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Caption: Logical workflow for the proper disposal of m-Xylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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